1-Methyl-4-(prop-1-en-2-yl)benzene
1-Methyl-4-(prop-1-en-2-yl)benzene
p,α-Dimethylstyrene has been identified as one of the volatile flavor constituents in litchi, essential oils of distilled Mexican lime and parsley.
Dehydro-p-cymene, also known as cymenene or 2-p-tolylpropene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Dehydro-p-cymene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Dehydro-p-cymene has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, dehydro-p-cymene is primarily located in the membrane (predicted from logP). Dehydro-p-cymene exists in all eukaryotes, ranging from yeast to humans. Dehydro-p-cymene is a citrus, clove, and gasoline tasting compound that can be found in a number of food items such as star anise, citrus, spearmint, and roman camomile. This makes dehydro-p-cymene a potential biomarker for the consumption of these food products.
P-Mentha-1,3,5,8-tetraene is a monocyclic hydrocarbon and a monoterpene.
Dehydro-p-cymene, also known as cymenene or 2-p-tolylpropene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Dehydro-p-cymene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Dehydro-p-cymene has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, dehydro-p-cymene is primarily located in the membrane (predicted from logP). Dehydro-p-cymene exists in all eukaryotes, ranging from yeast to humans. Dehydro-p-cymene is a citrus, clove, and gasoline tasting compound that can be found in a number of food items such as star anise, citrus, spearmint, and roman camomile. This makes dehydro-p-cymene a potential biomarker for the consumption of these food products.
P-Mentha-1,3,5,8-tetraene is a monocyclic hydrocarbon and a monoterpene.
Brand Name:
Vulcanchem
CAS No.:
1195-32-0
VCID:
VC20947669
InChI:
InChI=1S/C10H12/c1-8(2)10-6-4-9(3)5-7-10/h4-7H,1H2,2-3H3
SMILES:
CC1=CC=C(C=C1)C(=C)C
Molecular Formula:
C10H12
Molecular Weight:
132.2 g/mol
1-Methyl-4-(prop-1-en-2-yl)benzene
CAS No.: 1195-32-0
Cat. No.: VC20947669
Molecular Formula: C10H12
Molecular Weight: 132.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | p,α-Dimethylstyrene has been identified as one of the volatile flavor constituents in litchi, essential oils of distilled Mexican lime and parsley. Dehydro-p-cymene, also known as cymenene or 2-p-tolylpropene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Dehydro-p-cymene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Dehydro-p-cymene has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, dehydro-p-cymene is primarily located in the membrane (predicted from logP). Dehydro-p-cymene exists in all eukaryotes, ranging from yeast to humans. Dehydro-p-cymene is a citrus, clove, and gasoline tasting compound that can be found in a number of food items such as star anise, citrus, spearmint, and roman camomile. This makes dehydro-p-cymene a potential biomarker for the consumption of these food products. P-Mentha-1,3,5,8-tetraene is a monocyclic hydrocarbon and a monoterpene. |
|---|---|
| CAS No. | 1195-32-0 |
| Molecular Formula | C10H12 |
| Molecular Weight | 132.2 g/mol |
| IUPAC Name | 1-methyl-4-prop-1-en-2-ylbenzene |
| Standard InChI | InChI=1S/C10H12/c1-8(2)10-6-4-9(3)5-7-10/h4-7H,1H2,2-3H3 |
| Standard InChI Key | MMSLOZQEMPDGPI-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=C)C |
| Canonical SMILES | CC1=CC=C(C=C1)C(=C)C |
| Boiling Point | 185.3 °C |
| Melting Point | -20.0 °C Mp -20 ° -20°C |
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